Doravirine
Doravirine
Doravirine (brand name: Pifeltro) is a prescription medicine approved by the U.S. Food and Drug Administration (FDA) for the treatment of HIV infection in adults and children who weigh at least 77 lb (35 kg) and who meet certain requirements, as determined by a health care provider. Doravirine is always used in combination with other HIV medicines.
Doravirine is an HIV-1 non-nucleoside reverse transcriptase inhibitor (NNRTI) intended to be administered in combination with other antiretroviral medicines. Doravirine is available by itself or as a combination product of doravirine (100 mg), lamivudine (300 mg), and tenofovir disoproxil fumarate (300 mg). Doravirine is formally indicated for the treatment of HIV-1 infection in adult patients with no prior antiretroviral treatment experience, further expanding the possibility and choice of therapeutic treatments available for the management of HIV-1 infection.
Doravirine is a Human Immunodeficiency Virus 1 Non-Nucleoside Analog Reverse Transcriptase Inhibitor. The mechanism of action of doravirine is as a Non-Nucleoside Reverse Transcriptase Inhibitor.
Doravirine is a nonnucleoside reverse transcriptase inhibitor used in combination with other antiretroviral agents in the therapy of human immunodeficiency virus (HIV) infection. Doravirine is associated with a low rate of transient serum aminotransferase elevations during therapy but has not been implicated in cases of clinically apparent acute liver injury.
Doravirine is a pyridinone non-nucleoside reverse transcriptase inhibitor (NNRTI) of human immunodeficiency virus type 1 (HIV-1), that is used to treat HIV infection. Upon oral administration, doravirine non-competitively inhibits HIV-1 reverse transcriptase (RT), thereby inhibiting HIV-1 viral replication.
See also: ... View More ...
Doravirine is an HIV-1 non-nucleoside reverse transcriptase inhibitor (NNRTI) intended to be administered in combination with other antiretroviral medicines. Doravirine is available by itself or as a combination product of doravirine (100 mg), lamivudine (300 mg), and tenofovir disoproxil fumarate (300 mg). Doravirine is formally indicated for the treatment of HIV-1 infection in adult patients with no prior antiretroviral treatment experience, further expanding the possibility and choice of therapeutic treatments available for the management of HIV-1 infection.
Doravirine is a Human Immunodeficiency Virus 1 Non-Nucleoside Analog Reverse Transcriptase Inhibitor. The mechanism of action of doravirine is as a Non-Nucleoside Reverse Transcriptase Inhibitor.
Doravirine is a nonnucleoside reverse transcriptase inhibitor used in combination with other antiretroviral agents in the therapy of human immunodeficiency virus (HIV) infection. Doravirine is associated with a low rate of transient serum aminotransferase elevations during therapy but has not been implicated in cases of clinically apparent acute liver injury.
Doravirine is a pyridinone non-nucleoside reverse transcriptase inhibitor (NNRTI) of human immunodeficiency virus type 1 (HIV-1), that is used to treat HIV infection. Upon oral administration, doravirine non-competitively inhibits HIV-1 reverse transcriptase (RT), thereby inhibiting HIV-1 viral replication.
See also: ... View More ...
Brand Name:
Vulcanchem
CAS No.:
1338225-97-0
VCID:
VC0526526
InChI:
InChI=1S/C17H11ClF3N5O3/c1-25-13(23-24-16(25)28)8-26-3-2-12(17(19,20)21)14(15(26)27)29-11-5-9(7-22)4-10(18)6-11/h2-6H,8H2,1H3,(H,24,28)
SMILES:
CN1C(=NNC1=O)CN2C=CC(=C(C2=O)OC3=CC(=CC(=C3)C#N)Cl)C(F)(F)F
Molecular Formula:
C17H11ClF3N5O3
Molecular Weight:
425.7 g/mol
Doravirine
CAS No.: 1338225-97-0
Cat. No.: VC0526526
Molecular Formula: C17H11ClF3N5O3
Molecular Weight: 425.7 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Doravirine (brand name: Pifeltro) is a prescription medicine approved by the U.S. Food and Drug Administration (FDA) for the treatment of HIV infection in adults and children who weigh at least 77 lb (35 kg) and who meet certain requirements, as determined by a health care provider. Doravirine is always used in combination with other HIV medicines. Doravirine is an HIV-1 non-nucleoside reverse transcriptase inhibitor (NNRTI) intended to be administered in combination with other antiretroviral medicines. Doravirine is available by itself or as a combination product of doravirine (100 mg), lamivudine (300 mg), and tenofovir disoproxil fumarate (300 mg). Doravirine is formally indicated for the treatment of HIV-1 infection in adult patients with no prior antiretroviral treatment experience, further expanding the possibility and choice of therapeutic treatments available for the management of HIV-1 infection. Doravirine is a Human Immunodeficiency Virus 1 Non-Nucleoside Analog Reverse Transcriptase Inhibitor. The mechanism of action of doravirine is as a Non-Nucleoside Reverse Transcriptase Inhibitor. Doravirine is a nonnucleoside reverse transcriptase inhibitor used in combination with other antiretroviral agents in the therapy of human immunodeficiency virus (HIV) infection. Doravirine is associated with a low rate of transient serum aminotransferase elevations during therapy but has not been implicated in cases of clinically apparent acute liver injury. Doravirine is a pyridinone non-nucleoside reverse transcriptase inhibitor (NNRTI) of human immunodeficiency virus type 1 (HIV-1), that is used to treat HIV infection. Upon oral administration, doravirine non-competitively inhibits HIV-1 reverse transcriptase (RT), thereby inhibiting HIV-1 viral replication. See also: ... View More ... |
|---|---|
| CAS No. | 1338225-97-0 |
| Molecular Formula | C17H11ClF3N5O3 |
| Molecular Weight | 425.7 g/mol |
| IUPAC Name | 3-chloro-5-[1-[(4-methyl-5-oxo-1H-1,2,4-triazol-3-yl)methyl]-2-oxo-4-(trifluoromethyl)pyridin-3-yl]oxybenzonitrile |
| Standard InChI | InChI=1S/C17H11ClF3N5O3/c1-25-13(23-24-16(25)28)8-26-3-2-12(17(19,20)21)14(15(26)27)29-11-5-9(7-22)4-10(18)6-11/h2-6H,8H2,1H3,(H,24,28) |
| Standard InChI Key | ZIAOVIPSKUPPQW-UHFFFAOYSA-N |
| SMILES | CN1C(=NNC1=O)CN2C=CC(=C(C2=O)OC3=CC(=CC(=C3)C#N)Cl)C(F)(F)F |
| Canonical SMILES | CN1C(=NNC1=O)CN2C=CC(=C(C2=O)OC3=CC(=CC(=C3)C#N)Cl)C(F)(F)F |
| Appearance | Solid powder |
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